5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene
Overview
Description
5-Bromo-1-(difluoromethyl)-2,3-dimethoxybenzene (5-Br-DFMB) is a fluorinated aromatic compound used in a variety of scientific research applications. It is a colorless, low-volatility liquid that is soluble in organic solvents. 5-Br-DFMB is one of the most widely used fluorinated aromatic compounds due to its unique properties, including high chemical and thermal stability, low vapor pressure, and low toxicity. It is used in a variety of scientific research applications, including organic synthesis, drug design, and biochemistry.
Scientific Research Applications
5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene is widely used in scientific research applications. It is used in organic synthesis as a reagent for the synthesis of a variety of compounds, including drugs, pesticides, and other organic compounds. It is also used in drug design and biochemistry for the synthesis of biologically active compounds, such as antibiotics and hormones. In addition, 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene is used in the study of biochemical and physiological processes, such as enzyme inhibition and enzyme activation.
Mechanism of Action
The mechanism of action of 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene is not completely understood. However, it is believed that the compound interferes with the activity of enzymes, which are proteins that catalyze biochemical reactions. In particular, 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene is thought to inhibit the activity of enzymes involved in the synthesis of nucleic acids, such as DNA and RNA. This inhibition of enzyme activity can lead to the inhibition of gene expression and the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects
5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the synthesis of nucleic acids, leading to the inhibition of gene expression and the inhibition of cell growth and proliferation. In addition, 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene has been shown to inhibit the activity of enzymes involved in the metabolism of lipids and carbohydrates, leading to the inhibition of lipid and carbohydrate metabolism. Finally, 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene has been shown to inhibit the activity of enzymes involved in the synthesis of proteins, leading to the inhibition of protein synthesis.
Advantages and Limitations for Lab Experiments
The use of 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene in laboratory experiments has several advantages. It is a low-volatility liquid that is soluble in organic solvents, making it easy to work with in the laboratory. In addition, 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene is highly chemically and thermally stable, making it suitable for use in a variety of experiments. However, there are some limitations to the use of 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene in laboratory experiments. It is toxic and should be handled with care. In addition, 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene is not easily metabolized by cells, so it may not be suitable for use in experiments involving living cells.
Future Directions
The use of 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene in scientific research is still in its early stages, and there are many potential future directions for research. One potential direction is the development of new methods for synthesizing 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene. Another potential direction is the development of new applications for 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene in organic synthesis, drug design, and biochemistry. Finally, additional research is needed to further understand the biochemical and physiological effects of 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene and to develop new strategies for using this compound in laboratory experiments.
Synthesis Methods
5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene can be synthesized by several methods, including the Williamson ether synthesis, the Grignard reaction, and the Wittig reaction. The Williamson ether synthesis is the most commonly used method for synthesizing 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene. This method involves the reaction of an alkyl halide with an alcohol to form an ether. The Grignard reaction is another useful method for synthesizing 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene. This involves the reaction of an organomagnesium halide with an aldehyde or ketone to form an ether. The Wittig reaction is a third method for synthesizing 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene. This involves the reaction of an organophosphorus compound with an aldehyde or ketone to form an ether.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene involves the bromination of 2,3-dimethoxybenzene followed by the introduction of a difluoromethyl group using difluoromethyl bromide.", "Starting Materials": [ "2,3-dimethoxybenzene", "bromine", "sodium hydroxide", "potassium bromide", "difluoromethyl bromide", "acetic acid", "sodium acetate", "water" ], "Reaction": [ "Step 1: Bromination of 2,3-dimethoxybenzene using bromine and sodium hydroxide to yield 5-bromo-2,3-dimethoxybenzene", "Step 2: Formation of the diazonium salt of 5-bromo-2,3-dimethoxybenzene by reacting with sodium nitrite and hydrochloric acid", "Step 3: Coupling of the diazonium salt with difluoromethyl bromide in the presence of copper powder to yield 5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene", "Step 4: Purification of the product by recrystallization from acetic acid and water mixture" ] } | |
CAS RN |
1784334-32-2 |
Product Name |
5-bromo-1-(difluoromethyl)-2,3-dimethoxybenzene |
Molecular Formula |
C9H9BrF2O2 |
Molecular Weight |
267.1 |
Purity |
95 |
Origin of Product |
United States |
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